Cas no 2396580-49-5 (2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]-)

• Product Name: 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]-
• CAS No: 2396580-49-5
• MF: C₁₄H₁₁FN₄O
• MW: 270.261745691299
• CID: 5165147
• Update Time: 2025-10-28

2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]-

• Inchi： 1S/C14H11FN4O/c1-8-12(11-5-6-17-14(16)19-11)20-13(18-8)9-3-2-4-10(15)7-9/h2-7H,1H3,(H2,16,17,19)
• InChI Key： BMMAVTFQDKVOBH-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2OC(C3=CC=CC(F)=C3)=NC=2C)=N1

Additional information on 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]-

Compound CAS No. 2396580-49-5: 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl]

The compound with CAS number 2396580-49-5, commonly referred to as 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl], is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrimidinamine core and a substituted oxazole moiety. The presence of a fluorophenyl group further enhances its chemical versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl] in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The pyrimidine ring, a key structural element, is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this molecule. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of applications, 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl] has shown promise in the development of antiviral agents. Its ability to inhibit key viral enzymes makes it a valuable lead compound for further optimization. Additionally, its structural flexibility allows for modifications that could enhance pharmacokinetic properties such as bioavailability and metabolic stability.

From a materials science perspective, this compound has been investigated for its potential use in organic electronics. The oxazole moiety contributes to its electronic properties, making it suitable for applications in light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its stability under operational conditions to improve device performance.

In conclusion, 2-Pyrimidinamine, 4-[2-(3-fluorophenyl)-4-methyl-5-oxazolyl] is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions in medicine and technology.